(16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
(16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
25092-28-8
VCID:
VC0134202
InChI:
InChI=1S/C26H32O6/c1-15(27)30-14-21(29)26-22(31-23(2,3)32-26)13-20-18-7-6-16-12-17(28)8-10-24(16,4)19(18)9-11-25(20,26)5/h8-10,12,18,20,22H,6-7,11,13-14H2,1-5H3/t18-,20+,22-,24+,25+,26-/m1/s1
SMILES:
CC(=O)OCC(=O)C12C(CC3C1(CC=C4C3CCC5=CC(=O)C=CC54C)C)OC(O2)(C)C
Molecular Formula:
C26H32O6
Molecular Weight:
440.536
(16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione
CAS No.: 25092-28-8
Reference Standards
VCID: VC0134202
Molecular Formula: C26H32O6
Molecular Weight: 440.536
CAS No. | 25092-28-8 |
---|---|
Product Name | (16α)-21-Acetyloxy-16,17-dihydroxy-16,17-O-isopropylidene-pregna-1,4,9(11)-triene-3,20-dione |
Molecular Formula | C26H32O6 |
Molecular Weight | 440.536 |
IUPAC Name | [2-oxo-2-[(1S,2S,4R,8S,9S,13S)-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-8-yl]ethyl] acetate |
Standard InChI | InChI=1S/C26H32O6/c1-15(27)30-14-21(29)26-22(31-23(2,3)32-26)13-20-18-7-6-16-12-17(28)8-10-24(16,4)19(18)9-11-25(20,26)5/h8-10,12,18,20,22H,6-7,11,13-14H2,1-5H3/t18-,20+,22-,24+,25+,26-/m1/s1 |
Standard InChIKey | RXVCRWOAAHYCJZ-HQNWYFPVSA-N |
SMILES | CC(=O)OCC(=O)C12C(CC3C1(CC=C4C3CCC5=CC(=O)C=CC54C)C)OC(O2)(C)C |
Synonyms | 16α,17,21-Trihydroxy-pregna-1,4,9(11)-triene-3,20-dione Cyclic 16,17-Acetate with Acetone |
PubChem Compound | 71312810 |
Last Modified | Nov 11 2021 |
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